Cas no 866145-26-8 ((1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE)

• Product Name: (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE
• CAS No: 866145-26-8
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD04126328
• CID: 5227826
• Update Time: 2025-05-20

(1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE Chemical and Physical Properties

Names and Identifiers

• (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE
• 1-ethyl-3-(piperidine-1-carbonyl)-1H-indole
• Methanone, (1-ethyl-1H-indol-3-yl)-1-piperidinyl-

• MDL： MFCD04126328
• Inchi： 1S/C16H20N2O/c1-2-17-12-14(13-8-4-5-9-15(13)17)16(19)18-10-6-3-7-11-18/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3
• InChI Key： VONJKYNKANQNSO-UHFFFAOYSA-N
• SMILES： CCN1C2C(=CC=CC=2)C(C(N2CCCCC2)=O)=C1

Additional information on (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE

Comprehensive Overview of (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE (CAS No. 866145-26-8): Properties, Applications, and Research Insights

The compound (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE (CAS No. 866145-26-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an indole core and a piperidine moiety, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may contribute to advancements in treating neurological and metabolic disorders.

In recent years, the demand for high-purity research chemicals like (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's CAS No. 866145-26-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern scientific inquiry. Its molecular structure, characterized by the ethyl-indole and piperidinyl ketone groups, offers a versatile scaffold for medicinal chemistry optimizations.

One of the key research hotspots surrounding (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE is its potential role in modulating receptor interactions. Studies suggest that derivatives of this compound may exhibit affinity for specific GPCRs (G-protein-coupled receptors), which are critical in cell signaling pathways. This aligns with broader trends in drug development, where small-molecule inhibitors and agonists are increasingly sought after for their therapeutic potential.

From a synthetic chemistry perspective, CAS No. 866145-26-8 presents intriguing challenges and opportunities. The incorporation of both heterocyclic and aliphatic components in its structure requires advanced organic synthesis techniques, making it a valuable subject for methodology studies. Researchers often explore catalytic reactions and green chemistry approaches to optimize its production, reflecting the industry's shift toward sustainable practices.

The analytical characterization of (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE is another area of active investigation. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These analyses are crucial for ensuring the compound's suitability in high-throughput screening and preclinical studies, where consistency and reproducibility are paramount.

Beyond its pharmaceutical applications, (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE is also explored in material science. Its aromatic and amide-like functionalities make it a candidate for designing functional polymers and advanced coatings. This interdisciplinary appeal underscores the compound's versatility and aligns with the increasing convergence of chemistry and materials engineering.

In summary, (1-ETHYL-1H-INDOL-3-YL)(PIPERIDINO)METHANONE (CAS No. 866145-26-8) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material innovation, highlight its importance in addressing contemporary scientific challenges. As AI-driven drug design and computational chemistry continue to evolve, compounds like this will remain at the forefront of cutting-edge research.